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CNX-1351 Technical Support Center

Welcome to the technical support resource for CNX-1351, a potent and isoform-selective
targeted covalent inhibitor of PI3Ka. This guide provides detailed information on solubility,
formulation protocols, and troubleshooting to assist researchers, scientists, and drug
development professionals in their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is CNX-1351 and what is its primary mechanism of action?

Al: CNX-1351 is a novel, potent, and selective covalent inhibitor of Phosphoinositide 3-kinase
alpha (PI3Ka) with an IC50 of 6.8 nM.[1][2][3] It works by covalently modifying cysteine 862
(C862) in the ATP-binding pocket of the PI3Ka isoform, an amino acid that is not present in
PI3K, -y, or -8 isoforms, which accounts for its high selectivity.[4][5][6] This inhibition of PI3Ka
blocks the PI3K/Akt signaling pathway, which is often dysregulated in cancer, leading to an
antiproliferative effect in PI3Ka-dependent cancer cell lines.[1][4][5]

Q2: What are the recommended storage conditions for CNX-1351?

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15620015#bc-rfq
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
https://www.medchemexpress.com/CNX-1351.html
http://www.invivochem.com/cnx-1351.html
https://www.medkoo.com/products/6094
https://www.researchgate.net/publication/235381740_Discovery_of_a_Potent_and_Isoform-Selective_Targeted_Covalent_Inhibitor_of_the_Lipid_Kinase_PI3Ka
https://pubmed.ncbi.nlm.nih.gov/23360348/
https://pubs.acs.org/doi/abs/10.1021/jm3008745
https://www.medchemexpress.com/CNX-1351.html
https://www.researchgate.net/publication/235381740_Discovery_of_a_Potent_and_Isoform-Selective_Targeted_Covalent_Inhibitor_of_the_Lipid_Kinase_PI3Ka
https://pubmed.ncbi.nlm.nih.gov/23360348/
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A2: For long-term storage, CNX-1351 powder should be stored at -20°C for up to 3 years or at
4°C for up to 2 years.[2] Stock solutions in solvent can be stored at -80°C for up to 2 years or at
-20°C for up to 1 year.[1]

Q3: In which solvents is CNX-1351 soluble for in vitro experiments?

A3: CNX-1351 is soluble in DMSO at a concentration of 100 mg/mL (174.30 mM).[1][2] It is
also soluble in DMF at 1 mg/ml and in a 1:3 solution of DMSO:PBS (pH 7.2) at 0.25 mg/ml.[7]
For cellular assays, it is common to prepare a high-concentration stock solution in DMSO.

Q4: How should | prepare CNX-1351 for in vivo animal studies?

A4: There are established protocols for formulating CNX-1351 for in vivo administration. Two
common formulations are detailed in the Experimental Protocols section below. These typically
involve a combination of solvents like DMSO, PEG300, Tween-80, and saline or corn oil to
ensure solubility and bioavailability.[1][2] It is recommended to prepare these formulations fresh
on the day of use.[1]

Solubility Data

The following tables summarize the solubility of CNX-1351 in various solvents.

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic treatment
may be needed. Use
DMSO 100 174.30
newly opened,
hygroscopic DMSO.[1]
DMF 1 1.74
DMSO:PBS (pH 7.2)
0.25 0.44

(1:3)

Formulation for Experiments
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Below are detailed protocols for preparing CNX-1351 for both in vitro and in vivo experiments.

Experimental Protocol: In Vitro Stock Solution
Preparation

Objective: To prepare a high-concentration stock solution of CNX-1351 for use in cell culture-
based assays.

Materials:

e CNX-1351 powder

Anhydrous/hygroscopic Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)
Procedure:
¢ Weigh the desired amount of CNX-1351 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of high-quality DMSO to achieve the desired concentration (e.qg.,
for a 100 mg/mL stock, add 10 pL of DMSO per 1 mg of CNX-1351).

» Vortex the solution vigorously to dissolve the compound.
« If precipitation occurs, sonicate the solution in an ultrasonic bath until it becomes clear.[1]

» Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.[1]

Experimental Protocol: In Vivo Formulation

Objective: To prepare a clear, injectable solution of CNX-1351 for administration in animal
models.
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Formulation 1: Aqueous-Based Vehicle

Materials:

e CNX-1351

e DMSO

 PEG300

e Tween-80

e Saline (0.9% NaCl)

 Sterile tubes

o \Vortex mixer

Procedure (for a final concentration of = 2.5 mg/mL):[1][2]
o Prepare a stock solution of CNX-1351 in DMSO (e.g., 25 mg/mL).

 In a sterile tube, add the solvents in the following order, ensuring the solution is mixed
thoroughly after each addition:

o 10% DMSO (from the stock solution)
o 40% PEG300

o 5% Tween-80

o 45% Saline

o For example, to prepare 1 mL of the final formulation, add 100 pL of a 25 mg/mL CNX-1351
DMSO stock to 400 uL of PEG300 and mix. Then, add 50 pL of Tween-80 and mix. Finally,
add 450 pL of saline to reach a final volume of 1 mL.[1][2]

o Vortex until a clear solution is obtained. If necessary, gentle warming or sonication can be
used to aid dissolution.[1]
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e This formulation should be prepared fresh on the day of dosing.[1]
Formulation 2: Oil-Based Vehicle

Materials:

CNX-1351

DMSO

Corn Qll

Sterile tubes

Vortex mixer

Procedure (for a final concentration of > 2.5 mg/mL):[1][2]
e Prepare a stock solution of CNX-1351 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add the solvents in the following order, mixing well after each addition:

o 10% DMSO (from the stock solution)

o 90% Corn Oil

For example, to prepare 1 mL of the final formulation, add 100 pL of a 25 mg/mL CNX-1351
DMSO stock to 900 pL of corn oil.[2]

Vortex thoroughly to ensure a uniform and clear solution.

This formulation should also be prepared fresh before use.

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the signaling pathway inhibited by CNX-1351 and a general
experimental workflow for its use.
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Caption: PI3Ka signaling pathway and the inhibitory action of CNX-1351.
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Caption: General experimental workflow for using CNX-1351.
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Issue

Possible Cause

Recommended Solution

Precipitation in stock solution

- Poor quality or hydrated
DMSO.- Concentration is too
high.

- Use fresh,
anhydrous/hygroscopic DMSO.
[1]- Gently warm the solution
or use an ultrasonic bath to aid
dissolution.[1]- If precipitation
persists, consider preparing a
slightly lower concentration
stock.

Cloudy or precipitated in vivo

formulation

- Incorrect order of solvent
addition.- Incomplete mixing.-

Temperature shock.

- Ensure solvents are added in
the specified order and mixed
thoroughly after each addition.
[2]- Gentle warming or
sonication can help to clarify
the solution.[1]- Prepare the
formulation at room

temperature.

Low efficacy in cellular assays

- Inaccurate concentration of
the stock solution.- Instability

of diluted working solutions.

- Verify the accuracy of
weighing and dilution steps.-
Prepare fresh dilutions of CNX-
1351 in cell culture media for
each experiment from a frozen
stock.

Variability in in vivo results

- Inconsistent formulation
preparation.- Instability of the

formulation.

- Strictly follow the formulation
protocol to ensure consistency
between batches.- Prepare the
formulation fresh on the day of

dosing and use it promptly.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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